Cas no 2229346-55-6 (2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229346-55-6
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 6471512
• PubChem ID: 165715228
• Update Time: 2025-06-08

2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid
• EN300-1888145
• 2229346-55-6
• 2-[1-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)cyclopropyl]-2-hydroxyacetic acid

• Inchi： 1S/C14H23NO5/c1-12(2,3)20-11(19)15-14(5-4-6-14)13(7-8-13)9(16)10(17)18/h9,16H,4-8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： DUGMGXXRBZFMEG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CC1)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid

2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229346-55-6): An Overview

2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229346-55-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid is composed of a cyclopropyl ring attached to a cyclobutyl ring, with a tert-butoxycarbonyl (Boc) protected amino group and a hydroxyacetic acid moiety. The presence of these functional groups imparts unique chemical properties to the molecule. The Boc group serves as a protecting group for the amino functionality, ensuring stability during synthesis and subsequent reactions. The hydroxyacetic acid moiety contributes to the compound's solubility and reactivity in aqueous environments.

The molecular formula of this compound is C₁₄H₂₃NO₅, with a molecular weight of approximately 289.34 g/mol. Its physical properties include a white crystalline solid form at room temperature and a melting point ranging from 100°C to 105°C. The compound exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various chemical and biological assays.

Synthesis Methods

The synthesis of 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid involves several well-defined steps, each designed to introduce the specific functional groups while maintaining the integrity of the molecular framework. One common synthetic route begins with the preparation of a cyclobutylamine derivative, which is then protected using tert-butyloxycarbonyl (Boc) reagents. The protected amine is subsequently coupled with a cyclopropyl carboxylic acid derivative through an amide bond formation reaction. Finally, the resulting intermediate is converted into the desired hydroxyacetic acid moiety through a series of oxidation and esterification steps.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of transition metal catalysts and microwave-assisted reactions has significantly reduced reaction times and improved yields. These improvements not only enhance the practicality of large-scale production but also contribute to the sustainability of pharmaceutical manufacturing processes.

Biological Activities and Applications

2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid has been extensively studied for its potential biological activities, particularly in the context of drug discovery and development. One of its key applications lies in its ability to modulate specific biological pathways involved in disease processes. For example, research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid has demonstrated promising activity as an antioxidant. Studies have indicated that it can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress-induced damage. This property makes it a potential candidate for treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

Clinical Trials and Future Prospects

The promising preclinical results obtained with 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate its safety and tolerability in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

Beyond its therapeutic applications, 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid also holds potential as a research tool in academic and industrial laboratories. Its unique structural features make it an excellent candidate for probing specific biological interactions and pathways, thereby advancing our understanding of complex disease mechanisms.

Conclusion

In conclusion, 2-1-(1-{(tert-butoxy)carbonylamino}cyclobutyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229346-55-6) is a multifunctional compound with significant potential in both therapeutic applications and research settings. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for further development in the pharmaceutical industry. As ongoing research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments and scientific knowledge.